Cas no 29530-02-7 (6-(Hexylamino)-1,3,5-triazine-2,4(1H,3H)-dithione)

• Product name: 6-(Hexylamino)-1,3,5-triazine-2,4(1H,3H)-dithione
• CAS No: 29530-02-7
• MF: C₉H₁₆N₄S₂
• MW: 244.380138397217
• CID: 2839676
• PubChem ID: 19785019

6-(Hexylamino)-1,3,5-triazine-2,4(1H,3H)-dithione Chemical and Physical Properties

Names and Identifiers

• 29530-02-7
• SCHEMBL2570949
• DTXSID00599888
• 6-(Hexylamino)-1,3,5-triazine-2,4(1H,3H)-dithione

• Inchi： InChI=1S/C9H16N4S2/c1-2-3-4-5-6-10-7-11-8(14)13-9(15)12-7/h2-6H2,1H3,(H3,10,11,12,13,14,15)
• InChI Key： GHIZIBMKYQLQGR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 244.08163887Da
• Monoisotopic Mass: 244.08163887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų